N-(3-cyclopropyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-2-phenoxypropanamide
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Description
N-(3-cyclopropyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-2-phenoxypropanamide is a useful research compound. Its molecular formula is C22H23N5O3 and its molecular weight is 405.458. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Anticancer and Anti-5-lipoxygenase Agents : A study on the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives demonstrates their potential as anticancer and anti-5-lipoxygenase agents. This research highlights the structure-activity relationship, discussing how modifications in the chemical structure can influence biological activity against cancer cell lines such as HCT-116 and MCF-7, and their 5-lipoxygenase inhibition activities (Rahmouni et al., 2016).
Antimicrobial and Insecticidal Potential : Another research effort focused on synthesizing pyrimidine linked pyrazole heterocyclics by microwave irradiative cyclocondensation. The study evaluated their insecticidal and antibacterial potential, revealing a relationship between chemical structure and biological activity (Deohate & Palaspagar, 2020).
Antimicrobial Activities
- Novel Polyheterocyclic Systems : The synthesis of new cyclopenta[4',5']pyrido[3',2':4,5]furo[3,2-d]pyrimidin-7-amines and their antimicrobial evaluation demonstrate pronounced antimicrobial properties. This study provides insights into how certain chemical groups influence antimicrobial activity (Sirakanyan et al., 2021).
Antitumor and Antimicrobial Activities
- Enaminones as Building Blocks : Enaminones were used to synthesize N-arylpyrazole-containing compounds, showcasing their antitumor and antimicrobial activities. This research underscores the versatility of enaminones in synthesizing compounds with significant biological activities (Riyadh, 2011).
Properties
IUPAC Name |
N-[5-cyclopropyl-2-(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)pyrazol-3-yl]-2-phenoxypropanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N5O3/c1-13(30-15-6-3-2-4-7-15)20(28)24-19-12-18(14-10-11-14)26-27(19)22-23-17-9-5-8-16(17)21(29)25-22/h2-4,6-7,12-14H,5,8-11H2,1H3,(H,24,28)(H,23,25,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZIGGOBLRUQLKJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC(=NN1C2=NC3=C(CCC3)C(=O)N2)C4CC4)OC5=CC=CC=C5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N5O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.